Cas no 2172549-97-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid
• CAS No: 2172549-97-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6326751
• PubChem ID: 165583288
• Update Time: 2025-06-09

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-4-methylpiperidine-3-carboxylic acid
• 2172549-97-0
• EN300-1527159

• Inchi： 1S/C27H32N2O5/c1-17-12-13-29(15-22(17)25(31)32)24(30)14-27(2,3)28-26(33)34-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： UWGBFNYZRCDAIO-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid

Research Briefing on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172549-97-0)

In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid (CAS: 2172549-97-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS). The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-carboxylic acid moiety makes it a versatile intermediate for the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification protocols for this compound to enhance its yield and purity, which are critical for its application in high-throughput drug discovery. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties and ensure batch-to-batch consistency. Furthermore, computational modeling has been utilized to predict its reactivity and compatibility with other common reagents used in peptide synthesis.

One of the key findings from the latest research is the compound's role in facilitating the synthesis of complex peptide architectures, including cyclic peptides and peptidomimetics. Its ability to act as a chiral auxiliary has also been explored, offering new avenues for the stereoselective synthesis of pharmacologically active molecules. Additionally, preliminary in vitro studies suggest that derivatives of this compound may exhibit moderate inhibitory activity against certain enzymes, although further validation is required to confirm these findings.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-4-methylpiperidine-3-carboxylic acid represents a promising candidate for advancing peptide-based drug discovery. Its multifunctional nature and compatibility with standard synthetic protocols make it a valuable tool for researchers. Future studies should focus on expanding its applications, optimizing its synthetic routes, and exploring its potential as a scaffold for the development of new therapeutic agents.